2-Amino-N-methyl-3-phenylpropanamide hydrochloride

• IUPAC Name: 2-amino-N-methyl-3-phenylpropanamide;hydrochloride
• InChI: InChI=1S/C10H14N2O.ClH/c1-12-10(13)9(11)7-8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3,(H,12,13);1H
• InChI Key: UDXSBRWDLXGZIC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(CC1=CC=CC=C1)N.Cl
• Molecular Formula: C10H15ClN2O
• Molecular Weight: 214.69 g/mol
• CAS RN: 1236261-00-9

Description

2-Amino-N-methyl-3-phenylpropanamide hydrochloride is a chemical compound with the CAS Number: 1236261-00-9. It has a molecular weight of 214.69. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 2-amino-N-methyl-3-phenylpropanamide hydrochloride. The InChI code is 1S/C10H14N2O.ClH/c1-12-10(13)9(11)7-8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3,(H,12,13);1H.

Physical And Chemical Properties Analysis

The compound has a melting point range of 197-201°C. It’s a powder at room temperature and is typically stored in a well-ventilated place.

Scientific Research Applications

Pharmacological Research and Applications

• FTY720 (2-Amino-2-[2-(4-octylphenyl)]-1,3-propanediol hydrochloride) , a compound similar in naming convention but different in structure and function, is extensively studied for its immunosuppressant properties and potential in cancer therapy. FTY720 acts by activating sphingosine-1-phosphate receptors, showcasing preclinical antitumor efficacy in several cancer models. Notably, its cytotoxic effect does not require phosphorylation, indicating S1PR-independent mechanisms distinct from its immunosuppressive activity (Zhang et al., 2013).

Methodological Advances in Chemical Synthesis

• Hydroaminomethylation (HAM) of oleochemicals, involving the addition of amines to alkyl chains of vegetable oils, is a significant methodological advance in the field of bio-based compound synthesis. This process yields a wide range of functionalized bio-based products with industrial potential, demonstrating the versatility of utilizing vegetable oils for synthesizing valuable compounds (Vanbésien et al., 2018).

Environmental Impact and Toxicology Studies

• Studies on environmental contaminants such as triclosan and parabens provide insight into the fate, behavior, and toxicity of synthetic compounds in aquatic environments. These reviews highlight the persistence of certain chemicals, their transformation into more toxic by-products, and the consequent ecological and health risks, underscoring the importance of evaluating the environmental impact of chemical substances (Bedoux et al., 2012); (Haman et al., 2015).

Mechanism of Action

The mechanism of action for 2-Amino-N-methyl-3-phenylpropanamide hydrochloride is not specified in the sources I found. It’s possible that the compound is used for industrial and scientific research purposes.

Safety and Hazards

The compound is classified as having acute toxicity (Category 4, Oral), causing skin irritation (Category 2), and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection. In case of ingestion or skin contact, medical help should be sought.